molecular formula C16H14N4O2 B5703356 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid

Cat. No. B5703356
M. Wt: 294.31 g/mol
InChI Key: JHLFIHVCNGBQIZ-LICLKQGHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid, also known as MBHBA, is a chemical compound with potential applications in scientific research. It is a hydrazine derivative that has been synthesized using various methods, including condensation reactions and microwave-assisted synthesis. MBHBA has been studied for its mechanism of action, biochemical and physiological effects, as well as its potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid is not fully understood, but it has been reported to induce apoptosis in cancer cells. One study suggested that 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid may inhibit the AKT/mTOR signaling pathway, which is involved in cell proliferation and survival. Another study reported that 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid may induce cell cycle arrest and DNA damage in cancer cells.
Biochemical and Physiological Effects
4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been reported to exhibit cytotoxicity against cancer cells, with IC50 values ranging from 3.2 to 16.3 μM. It has also been reported to induce apoptosis in cancer cells, as evidenced by the activation of caspase-3 and cleavage of poly(ADP-ribose) polymerase (PARP). In addition, 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been shown to inhibit the migration and invasion of cancer cells. However, the biochemical and physiological effects of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid on non-cancerous cells or in vivo models have not been extensively studied.

Advantages and Limitations for Lab Experiments

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has several advantages for laboratory experiments, including its ease of synthesis and high purity. It has also been reported to exhibit potent anticancer activity against various cancer cell lines. However, the limitations of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid include its potential toxicity and lack of in vivo studies. Further studies are needed to determine the safety and efficacy of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in vivo.

Future Directions

There are several future directions for the study of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid. One potential direction is to investigate the mechanism of action of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in more detail, particularly its effects on cell signaling pathways. Another direction is to study the potential use of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid as a fluorescent probe for the detection of copper ions in biological samples. In addition, further studies are needed to determine the safety and efficacy of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in vivo and its potential use as a corrosion inhibitor for mild steel in acidic solutions.

Synthesis Methods

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been synthesized using various methods, including condensation reactions and microwave-assisted synthesis. One study reported the synthesis of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid using a condensation reaction between 2-(1-methyl-1H-benzimidazol-2-yl)hydrazine and 4-formylbenzoic acid in the presence of acetic anhydride. Another study reported the synthesis of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid using a microwave-assisted synthesis method, which involved the reaction between 2-(1-methyl-1H-benzimidazol-2-yl)hydrazine and 4-(chloromethyl)benzoic acid in the presence of potassium carbonate.

Scientific Research Applications

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has potential applications in scientific research, particularly in the field of cancer research. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has also been studied for its potential use as a fluorescent probe for the detection of copper ions in biological samples. In addition, 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been investigated for its potential use as a corrosion inhibitor for mild steel in acidic solutions.

properties

IUPAC Name

4-[(2E)-2-[(1-methylbenzimidazol-2-yl)methylidene]hydrazinyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O2/c1-20-14-5-3-2-4-13(14)18-15(20)10-17-19-12-8-6-11(7-9-12)16(21)22/h2-10,19H,1H3,(H,21,22)/b17-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHLFIHVCNGBQIZ-LICLKQGHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2N=C1C=NNC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C2=CC=CC=C2N=C1/C=N/NC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{(2E)-2-[(1-methyl-1H-benzimidazol-2-yl)methylidene]hydrazinyl}benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.